Cas no 824982-32-3 (3,8-Diazabicyclo[3.2.1]octane, 8-(3-chloro-2-pyridinyl)-)

3,8-Diazabicyclo[3.2.1]octane, 8-(3-chloro-2-pyridinyl)- structure
824982-32-3 structure
Product Name:3,8-Diazabicyclo[3.2.1]octane, 8-(3-chloro-2-pyridinyl)-
CAS No:824982-32-3
MF:C11H14ClN3
MW:223.701961040497
CID:689505
PubChem ID:21904769
Update Time:2025-04-19

3,8-Diazabicyclo[3.2.1]octane, 8-(3-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,8-Diazabicyclo[3.2.1]octane, 8-(3-chloro-2-pyridinyl)-
    • 8-(3-chloropyridin-2-yl)-3,8-diazabicyclo[3.2.1]octane
    • DTXSID80619831
    • SCHEMBL4871199
    • 8-(3-chloro-2-pyridinyl)-3,8-diazabicyclo[3.2.1]octane
    • HOOFELWIXUJJIZ-UHFFFAOYSA-N
    • 824982-32-3
    • Inchi: 1S/C11H14ClN3/c12-10-2-1-5-14-11(10)15-8-3-4-9(15)7-13-6-8/h1-2,5,8-9,13H,3-4,6-7H2
    • InChI Key: HOOFELWIXUJJIZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN=C1N1C2CNCC1CC2

Computed Properties

  • Exact Mass: 223.0876252g/mol
  • Monoisotopic Mass: 223.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 28.2Ų
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